![molecular formula C31H52N7O18P3S B1248910 3-Oxodecanoyl-CoA](/img/structure/B1248910.png)
3-Oxodecanoyl-CoA
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Overview
Description
3-oxodecanoyl-CoA is an oxo-fatty acyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxylic acid group of 3-oxodecanoic acid. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It derives from a 3-oxodecanoic acid and a decanoyl-CoA. It is a conjugate acid of a this compound(4-).
Scientific Research Applications
Synthesis and Detection in Peroxisomal Bifunctional Proteins
3-Oxohexadecanoyl-CoA has been synthesized for studying peroxisomal bifunctional proteins. This synthesis involved a series of chemical reactions, starting with tetradecanal and leading to the creation of 3-oxohexadecanoyl-CoA. This compound was then used in high-performance liquid chromatography (HPLC) to investigate its behavior under several conditions, which is vital for understanding the role of these proteins in biological systems (Tsuchida et al., 2017).
Engineering Microbial Systems for Chemical Production
3-Oxodecanoyl-CoA derivatives, like 3-Hydroxypropionic acid (3-HP), have been produced in engineered microbial systems like Methylobacterium extorquens and Saccharomyces cerevisiae. These studies involved the manipulation of metabolic pathways to convert carbon feedstocks into 3-HP, an important chemical precursor. For instance, a malonyl-CoA pathway was constructed in M. extorquens AM1 to convert methanol into 3-HP, demonstrating the potential of such microbial systems in industrial chemical production (Yang et al., 2017); (Chen et al., 2014).
Understanding Metabolic Pathways in Bacteria
The study of this compound and its derivatives has also advanced our understanding of bacterial metabolism. For example, the degradation of aromatics and chloroaromatics by Pseudomonas sp. Strain B13 involves 3-oxoadipate:succinyl-CoA transferase and 3-oxoadipyl-CoA thiolase, which are key in converting these compounds into tricarboxylic acid cycle intermediates. This research has implications for understanding and potentially manipulating bacterial pathways for environmental and industrial applications (Kaschabek et al., 2002).
Biosynthesis of Important Chemicals from CO2
Another application of this compound derivatives is in the biosynthesis of chemicals like 3-HP directly from CO2 in cyanobacteria. By engineering the biosynthetic pathway of 3-HP in cyanobacterium Synechocystis sp. PCC 6803, researchers have demonstrated the feasibility of using photosynthetic organisms to produce valuable chemicals from CO2, offering a sustainable alternative to traditional chemical synthesis methods (Wang et al., 2016).
properties
Molecular Formula |
C31H52N7O18P3S |
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Molecular Weight |
935.8 g/mol |
IUPAC Name |
S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-oxodecanethioate |
InChI |
InChI=1S/C31H52N7O18P3S/c1-4-5-6-7-8-9-19(39)14-22(41)60-13-12-33-21(40)10-11-34-29(44)26(43)31(2,3)16-53-59(50,51)56-58(48,49)52-15-20-25(55-57(45,46)47)24(42)30(54-20)38-18-37-23-27(32)35-17-36-28(23)38/h17-18,20,24-26,30,42-43H,4-16H2,1-3H3,(H,33,40)(H,34,44)(H,48,49)(H,50,51)(H2,32,35,36)(H2,45,46,47)/t20-,24-,25-,26+,30-/m1/s1 |
InChI Key |
AZCVXMAPLHSIKY-HSJNEKGZSA-N |
Isomeric SMILES |
CCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
SMILES |
CCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Canonical SMILES |
CCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Origin of Product |
United States |
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